Cas no 15573-38-3 (Tris(trimethylsilyl)phosphine)

• Product Name: Tris(trimethylsilyl)phosphine
• CAS No: 15573-38-3
• MF: C₉H₂₇PSi₃
• MW: 250.540946245193
• MDL: MFCD00015487
• CID: 87578
• PubChem ID: 354334074
• Update Time: 2025-10-31

Tris(trimethylsilyl)phosphine Chemical and Physical Properties

Names and Identifiers

• TRIS(TRIMETHYLSILYL)PHOSPHINE
• [Tris(trimethylsilyl)]phosphine
• Tris(trimethylsilyl)phosphane
• Phosphine, tris(trimethylsilyl)-
• 1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)disilaphosphane
• tris(trimethylsilyl)phosphine, 10% in hexane
• NSC117328
• PubChem6456
• tris-(trimethylsilyl)phosphine
• Phosphine,tris(trimethylsilyl)-
• OUMZKMRZMVDEOF-UHFFFAOYSA-N
• Tris(trimethylsilyl)phosphine, 95%
• NSC-1
• NSC 117328
• A809674
• 1-n-Propylisoquinoliniumbromide
• SCHEMBL115446
• T71851
• Tris(trimethylsilyl)phosphine(10% in n-hexane )
• Tris(trimethylsilyl)phosphine (ca. 10% in Hexane)
• Q2454102
• MFCD00015487
• DTXSID70297687
• AKOS015910688
• NSC-117328
• FT-0656939
• T3453
• 15573-38-3
• DTXCID00248824
• Tris(trimethylsilyl)phosphine

• MDL： MFCD00015487
• Inchi： 1S/C9H27PSi3/c1-11(2,3)10(12(4,5)6)13(7,8)9/h1-9H3
• InChI Key： OUMZKMRZMVDEOF-UHFFFAOYSA-N
• SMILES： P([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 250.11600
• Monoisotopic Mass: 250.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.863 g/mL at 25 °C(lit.)
• Melting Point: 24 °C
• Boiling Point: 243-244 °C(lit.)
• Flash Point: -18°C
• Refractive Index: n20/D 1.502(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 13.59000
• LogP: 4.97300
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive

Tris(trimethylsilyl)phosphine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H225-H304-H315-H319-H335+H336-H361-H372-H401
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P273-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2845 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 17-36/37/38
• Safety Instruction： S16-S26-S27-S28-S36/37/39-S39-S37-S36
• Hazardous Material Identification：
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R17
• HazardClass：4.2
• PackingGroup：II
• TSCA：No
• Storage Condition：0-10°C
• Packing Group：I
• Hazard Level：4.2

Additional information on Tris(trimethylsilyl)phosphine

Tris(trimethylsilyl)phosphine (CAS No. 15573-38-3): A Versatile Reagent in Modern Chemistry

Tris(trimethylsilyl)phosphine (CAS No. 15573-38-3) is a significant compound in the field of synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals. This phosphine derivative, characterized by its unique structure and properties, has found extensive applications in various chemical processes and research areas. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the utilization of Tris(trimethylsilyl)phosphine.

The molecular formula of Tris(trimethylsilyl)phosphine is C₉H₂₇P, and it is a colorless liquid with a boiling point of approximately 100°C at atmospheric pressure. The compound is highly reactive due to the presence of the phosphorus atom, which can readily form various bonds with other elements and functional groups. The trimethylsilyl groups (SiMe₃) provide steric protection and enhance the stability of the phosphorus center, making it a valuable reagent in organic synthesis.

Synthesis of Tris(trimethylsilyl)phosphine:

The synthesis of Tris(trimethylsilyl)phosphine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of trimethylsilyl chloride (Me₃SiCl) with phosphorus trichloride (PCl₃) in the presence of a suitable base, such as triethylamine (Et₃N). This reaction proceeds via a nucleophilic substitution mechanism, where the chloride ions on PCl₃ are replaced by trimethylsilyl groups:

PCL3 + 3 Me3SiCl + 3 Et3N → P(SiMe3)3 + 3 Et3N·HCl

This method is widely used due to its simplicity and high yield. Another synthetic route involves the reaction of trimethylsilyl hydride (Me₃Sih) with phosphorus pentachloride (PCL₅) under controlled conditions:

PCL5 + 5 Me3Sih → P(SiMe3)5

The resulting pentakis(trimethylsilyl)phosphane can then be reduced to form P(SiMe_{3 sub>)< sub > 3 strong > . This method offers greater control over the product's purity and is often preferred for large-scale production. p > < p >< strong > Applications in Organic Synthesis strong >: p > < p >< strong >Tris(trimethylsilyl)phosphine strong > has become an indispensable reagent in organic synthesis due to its unique properties. One of its primary applications is in the reduction of organic halides to their corresponding hydrocarbons. The reactivity of the phosphorus center allows it to efficiently transfer hydrogen atoms from silanes to halides, facilitating the formation of C-H bonds: p > < p >< code > R-X + P(SiMe < sub > 3 sub > ) < sub > 3 sub > → R-H + P(SiMe < sub > 3 sub > ) < sub > 2 sub > X code > p > < p >This reaction is particularly useful for synthesizing complex organic molecules with high selectivity and yield. Additionally, < strong >Tris(trimethylsilyl)phosphine strong > has been employed in palladium-catalyzed cross-coupling reactions, where it serves as a ligand to enhance catalyst activity and stability. p > < p >< strong > Recent Research Developments strong >: p > < p >Recent studies have explored new applications of < strong >Tris(trimethylsilyl)phosphine strong > in materials science and pharmaceutical research. For instance, researchers at the University of California have utilized this compound in the synthesis of novel organophosphorus materials with enhanced electronic properties. These materials show promise in applications such as organic light-emitting diodes (OLEDs) and solar cells. p > < p >In the pharmaceutical industry, < strong >Tris(trimethylsilyl)phosphine strong > has been investigated for its potential as a protecting group in drug synthesis. Its ability to form stable adducts with reactive functional groups allows for precise control over chemical transformations during multi-step syntheses. This property is particularly valuable in the development of complex drug molecules with multiple reactive sites. p > < p >< strong > Safety Considerations strong >: p > < p >< strong >Tris(trimethylsilyl)phosphine strong > should be handled with care due to its reactivity and potential for forming explosive mixtures with certain compounds. It is important to store this compound in a well-ventilated area away from heat sources and incompatible materials. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling. p > < p >< strong > Conclusion strong > p > < p >< strong >Tris(trimethylsilyl)phosphine strong >(CAS No. 15573-38-3) is a versatile reagent that continues to play a crucial role in modern chemistry. Its unique properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As new applications are discovered and optimized, this compound is likely to remain at the forefront of chemical innovation. p > article > response >}